Cas no 1806703-16-1 (3-Methoxy-4-(2-oxopropyl)mandelic acid)

• Product Name: 3-Methoxy-4-(2-oxopropyl)mandelic acid
• CAS No: 1806703-16-1
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4940261
• Update Time: 2025-05-21

3-Methoxy-4-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O5/c1-7(13)5-8-3-4-9(6-10(8)17-2)11(14)12(15)16/h3-4,6,11,14H,5H2,1-2H3,(H,15,16)
• InChI Key： MMVIXDYBPRRYEY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC(C)=O)C(C(=O)O)O

Computed Properties

• Exact Mass: 238.08412354 g/mol
• Monoisotopic Mass: 238.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.24
• XLogP3: 0.4
• Topological Polar Surface Area: 83.8

Additional information on 3-Methoxy-4-(2-oxopropyl)mandelic acid

3-Methoxy-4-(2-oxopropyl)mandelic Acid: A Comprehensive Overview

3-Methoxy-4-(2-oxopropyl)mandelic acid, identified by the CAS number 1806703-16-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid (AHA) with a hydroxyl group at the alpha position and a carboxylic acid group at the beta position. The addition of the methoxy and 2-oxopropyl groups introduces unique chemical properties and potential biological activities that make this compound a subject of extensive research.

The structure of 3-methoxy-4-(2-oxopropyl)mandelic acid consists of a benzene ring substituted with a hydroxyl group at position 3 and a 2-oxopropyl group at position 4. The methoxy group at position 3 contributes to the compound's hydrophilicity, while the 2-oxopropyl group introduces a ketone functionality, which can participate in various chemical reactions, including nucleophilic additions and enolate formations. This combination of functional groups makes the compound versatile for applications in drug design, agrochemicals, and material science.

Recent studies have highlighted the potential of 3-methoxy-4-(2-oxopropyl)mandelic acid as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics targeting multidrug-resistant bacteria. The compound's ability to form stable enolates under mild conditions has been leveraged to create peptide-based antibiotics with enhanced potency and reduced toxicity.

In addition to its pharmacological applications, 3-methoxy-4-(2-oxopropyl)mandelic acid has shown promise in the field of green chemistry. Its use as a chiral auxiliary in asymmetric synthesis has been reported, where it facilitates the formation of enantiomerically enriched compounds with high efficiency. This approach not only reduces waste but also aligns with sustainable chemical practices.

The synthesis of 3-methoxy-4-(2-oxopropyl)mandelic acid typically involves multi-step processes that include Friedel-Crafts acylation, oxidation, and esterification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing environmental impact.

In terms of biological activity, 3-methoxy-4-(2-oxopropyl)mandelic acid has demonstrated antioxidant properties, which are attributed to its ability to scavenge free radicals. This property makes it a potential candidate for use in cosmeceuticals aimed at combating oxidative stress and skin aging.

The compound's solubility and stability under various conditions have also been extensively studied. Its ability to dissolve in both polar and non-polar solvents makes it suitable for diverse applications, including drug delivery systems and food additives.

In conclusion, 3-methoxy-4-(2-oxopropyl)mandelic acid, with its unique chemical structure and versatile functional groups, continues to be a focal point for researchers across multiple disciplines. Its potential applications span from pharmaceuticals to agrochemicals, with ongoing studies exploring its efficacy in treating various diseases and improving agricultural productivity.